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Compound of Interest

Compound Name: 4,5-Dibromobenzene-1,2-diol

L  Get Quote

Cat. No.: B1296110

Technical Guide: 4,5-Dibromobenzene-1,2-diol

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the chemical properties of 4,5-
Dibromobenzene-1,2-diol, including its molecular formula and weight.

Core Chemical Data

4,5-Dibromobenzene-1,2-diol, also known as 4,5-dibromocatechol, is a halogenated aromatic
organic compound. Its key quantitative data are summarized in the table below.

Property Value Source
Molecular Formula CeHa4Br20:2 [L1[2113]14]
Molecular Weight 267.90 g/mol [1][5]
CAS Number 2563-26-0 [11[3][5]
Appearance Powder, crystals, or chunks [5]

Melting Point

111-116 °C

[5]

Assay Purity

>90% (technical grade)

[1]5]
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Applications and Experimental Use

While detailed experimental protocols for the synthesis of 4,5-Dibromobenzene-1,2-diol are
not readily available in public literature, its applications are noted in several areas of research
and diagnostics. It is recognized for its utility as a versatile chemical compound in various
laboratory settings.

Key Applications:

o Histological Staining: This compound is utilized as a staining agent in histology to enhance
the visualization of cellular structures in tissue samples.[1] This is crucial for diagnostic
processes and in medical and biological research.[1]

» Antimicrobial Agent Development: Its chemical properties make it a subject of interest in the
development of new antimicrobial agents to combat bacterial infections.

e Biochemical Research: Researchers employ 4,5-Dibromobenzene-1,2-diol to investigate
enzyme interactions and metabolic pathways, contributing to a deeper understanding of
cellular processes.[1]

e Organic Synthesis: Due to its reactivity, it serves as an intermediate in the synthesis of other
more complex chemical compounds.[1]

Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms, as defined by its molecular formula. The diagram below illustrates the logical
relationship between the atomic composition of 4,5-Dibromobenzene-1,2-diol and its total
molecular weight.
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Molecular Formula
CeHaBr202

A‘;omic Compone$ts

6 x Carbon (C) 4 x Hydrogen (H) 2 x Bromine (Br) 2 x Oxygen (O)
~12.01 g/mol ~1.01 g/mol ~79.90 g/mol ~16.00 g/mol

Summation of Atomic Weights

Total Molecular Weight
~267.90 g/mol

Click to download full resolution via product page

Caption: Derivation of molecular weight from the molecular formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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